Cas no 91881-07-1 (1,3,5-Benzenetriamine, N,N',N''-triethyl-2,4,6-trinitro-)

• Product name: 1,3,5-Benzenetriamine, N,N',N''-triethyl-2,4,6-trinitro-
• CAS No: 91881-07-1
• MF: C₁₂H₁₈N₆O₆
• MW: 342.307921886444
• CID: 4320065

1,3,5-Benzenetriamine, N,N',N''-triethyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriamine, N,N',N''-triethyl-2,4,6-trinitro-
• 1,3,5-Benzenetriamine, N1,N3,N5-triethyl-2,4,6-trinitro-

• Inchi： 1S/C12H18N6O6/c1-4-13-7-10(16(19)20)8(14-5-2)12(18(23)24)9(15-6-3)11(7)17(21)22/h13-15H,4-6H2,1-3H3
• InChI Key： YCNYKIFGBZDRAN-UHFFFAOYSA-N
• SMILES： C1(NCC)=C([N+]([O-])=O)C(NCC)=C([N+]([O-])=O)C(NCC)=C1[N+]([O-])=O

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Melting Point: 206-207 °C
• Boiling Point: 532.4±50.0 °C(Predicted)
• pka: -7.14±0.50(Predicted)